N-(2-fluorobenzyl)-3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

Specification

• Molecular Formula: C23H18FN3O3
• Molecular Weight: 403.4 g/mol
• IUPAC Name: N-[(2-fluorophenyl)methyl]-3-(3-methoxyphenyl)-4-oxoquinazoline-7-carboxamide
• Standard InChI: InChI=1S/C23H18FN3O3/c1-30-18-7-4-6-17(12-18)27-14-26-21-11-15(9-10-19(21)23(27)29)22(28)25-13-16-5-2-3-8-20(16)24/h2-12,14H,13H2,1H3,(H,25,28)
• Standard InChI Key: UKROQCBZPFCIQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=NC3=C(C2=O)C=CC(=C3)C(=O)NCC4=CC=CC=C4F

Introduction

N-(2-fluorobenzyl)-3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a complex organic compound with a quinazoline core, featuring a 2-fluorobenzyl group and a 3-methoxyphenyl group. This compound is of interest in medicinal chemistry due to its potential biological activities and interactions. The molecular formula for this compound is C23H18FN3O3, and it has a molecular weight of approximately 403.4 g/mol.

Synthesis

The synthesis of N-(2-fluorobenzyl)-3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide typically involves multi-step organic reactions. These reactions often start with the formation of the quinazoline core, followed by the introduction of the 2-fluorobenzyl and 3-methoxyphenyl groups through appropriate coupling reactions. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product.

Biological Activities

Compounds similar to N-(2-fluorobenzyl)-3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide have been studied for their diverse biological activities, including potential anticancer, antimicrobial, and anti-inflammatory effects. The presence of the fluorobenzyl and methoxyphenyl groups can contribute to its binding affinity to various biological targets, which is crucial for understanding its pharmacodynamics and pharmacokinetics.

Potential Applications

Given its structural similarity to other biologically active compounds, N-(2-fluorobenzyl)-3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide may have potential applications in medicinal chemistry, particularly in the development of therapeutic agents targeting specific biological pathways.